Cas no 1334146-50-7 (2-amino-N-1-(4-fluorophenyl)ethylacetamide hydrochloride)

• Product Name: 2-amino-N-1-(4-fluorophenyl)ethylacetamide hydrochloride
• CAS No: 1334146-50-7
• MF: C₁₀H₁₄ClFN₂O
• MW: 232.682364940643
• MDL: MFCD19982514
• CID: 4778177
• Update Time: 2025-06-11

2-amino-N-1-(4-fluorophenyl)ethylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-[1-(4-fluorophenyl)ethyl]acetamide hydrochloride
• 2-amino-N-1-(4-fluorophenyl)ethylacetamide hydrochloride

• MDL： MFCD19982514
• Inchi： 1S/C10H13FN2O.ClH/c1-7(13-10(14)6-12)8-2-4-9(11)5-3-8;/h2-5,7H,6,12H2,1H3,(H,13,14);1H
• InChI Key： HZOGJNMCEIPQLU-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C(C)NC(CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Topological Polar Surface Area: 55.1

Additional information on 2-amino-N-1-(4-fluorophenyl)ethylacetamide hydrochloride

Comprehensive Overview of 2-amino-N-1-(4-fluorophenyl)ethylacetamide hydrochloride (CAS No. 1334146-50-7)

2-amino-N-1-(4-fluorophenyl)ethylacetamide hydrochloride (CAS No. 1334146-50-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its fluorophenyl and acetamide functional groups, is often explored for its potential applications in drug development and molecular studies. Its unique structure, combining an amino group with a hydrochloride salt, makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 2-amino-N-1-(4-fluorophenyl)ethylacetamide hydrochloride has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting neurological and inflammatory disorders. The 4-fluorophenyl moiety, in particular, is known to improve binding affinity in receptor-ligand interactions, a hot topic in modern drug discovery.

The synthesis of CAS No. 1334146-50-7 involves multi-step organic reactions, including amidation and salt formation, which are critical for achieving high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its structural integrity. These methods align with current industry standards, ensuring reproducibility and safety in laboratory settings—a key concern for researchers and manufacturers alike.

From an SEO perspective, users frequently search for terms like "2-amino-N-1-(4-fluorophenyl)ethylacetamide hydrochloride uses", "CAS 1334146-50-7 supplier", and "fluorophenyl acetamide derivatives". These queries reflect growing interest in its applications and commercial availability. Additionally, discussions on platforms like ResearchGate and PubMed often highlight its potential in central nervous system (CNS) drug development, a trending topic in 2024.

Environmental and regulatory considerations are also pivotal. While 2-amino-N-1-(4-fluorophenyl)ethylacetamide hydrochloride is not classified as hazardous, proper handling protocols are recommended to minimize exposure. This aligns with the broader shift toward green chemistry and sustainable practices, which dominate contemporary scientific discourse. Companies specializing in fine chemicals often emphasize GMP compliance and eco-friendly synthesis to meet client expectations.

In summary, CAS No. 1334146-50-7 represents a promising compound at the intersection of medicinal chemistry and industrial innovation. Its structural features and functional versatility make it a valuable asset for researchers exploring next-generation therapeutics. As the scientific community continues to prioritize precision medicine and targeted drug delivery, compounds like this will remain at the forefront of cutting-edge research.